Cas no 2138033-31-3 (3-(methoxycarbonyl)thiolane-3-carboxylic acid)

• Product Name: 3-(methoxycarbonyl)thiolane-3-carboxylic acid
• CAS No: 2138033-31-3
• MF: C₇H₁₀O₄S
• MW: 190.216901302338
• CID: 6110506
• PubChem ID: 165470816
• Update Time: 2025-05-20

3-(methoxycarbonyl)thiolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(methoxycarbonyl)thiolane-3-carboxylic acid
• EN300-1083758
• 2138033-31-3

• Inchi： 1S/C7H10O4S/c1-11-6(10)7(5(8)9)2-3-12-4-7/h2-4H2,1H3,(H,8,9)
• InChI Key： JZAWXMTXFVHNEH-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)O)(C(=O)OC)C1

Computed Properties

• Exact Mass: 190.02997997g/mol
• Monoisotopic Mass: 190.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 88.9Ų

Additional information on 3-(methoxycarbonyl)thiolane-3-carboxylic acid

Recent Advances in the Study of 3-(Methoxycarbonyl)thiolane-3-carboxylic Acid (CAS: 2138033-31-3)

The compound 3-(methoxycarbonyl)thiolane-3-carboxylic acid (CAS: 2138033-31-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiolane ring and carboxylate functional groups, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel enzyme inhibitors and prodrugs. The unique structural features of this compound enable it to interact with biological targets in a selective manner, making it a valuable scaffold for medicinal chemistry.

One of the key areas of research involving 3-(methoxycarbonyl)thiolane-3-carboxylic acid is its role in the synthesis of covalent inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of irreversible inhibitors targeting cysteine proteases. The researchers utilized the thiolane ring's reactivity to form stable covalent bonds with the active-site cysteine residues of the target enzymes. This approach has shown promise in the development of therapeutics for conditions such as cancer and inflammatory diseases, where dysregulated protease activity plays a critical role.

In addition to its applications in inhibitor design, 3-(methoxycarbonyl)thiolane-3-carboxylic acid has been investigated as a building block for prodrug development. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its use in masking carboxylic acid functionalities, thereby improving the pharmacokinetic properties of drug candidates. The study reported that derivatives of this compound exhibited enhanced membrane permeability and metabolic stability, addressing common challenges in oral drug delivery. These findings underscore the potential of 2138033-31-3 as a tool for optimizing drug-like properties in early-stage development.

Further investigations into the mechanistic aspects of 3-(methoxycarbonyl)thiolane-3-carboxylic acid have revealed its ability to modulate cellular redox homeostasis. Research conducted at the University of Cambridge (2023) demonstrated that this compound can act as a precursor for glutathione-like molecules, offering protective effects against oxidative stress. This property has sparked interest in its potential applications in neurodegenerative diseases and aging-related disorders, where oxidative damage is a contributing factor. The study also noted the compound's favorable safety profile in in vitro and in vivo models, supporting its further development as a therapeutic agent.

The synthetic accessibility of 3-(methoxycarbonyl)thiolane-3-carboxylic acid has also been a focus of recent research. A team at MIT (2024) developed a novel, scalable synthesis route that significantly improves the yield and purity of the compound. Their approach, which employs asymmetric catalysis, provides enantiomerically pure material essential for pharmaceutical applications. This advancement addresses previous limitations in the large-scale production of 2138033-31-3, facilitating its broader use in drug discovery programs.

Looking ahead, the diverse applications of 3-(methoxycarbonyl)thiolane-3-carboxylic acid continue to expand. Current research efforts are exploring its potential in targeted drug delivery systems, where its chemical handles can be utilized for conjugation with antibodies or other targeting moieties. Additionally, computational studies are underway to predict novel biological activities and optimize its structure-activity relationships. As these investigations progress, 2138033-31-3 is poised to play an increasingly important role in the development of next-generation therapeutics.